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Compound of Interest

Compound Name: 1-Amino-2-propanol

Cat. No.: B043004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of 1-Amino-2-
propanol against other widely used amines, namely Monoethanolamine (MEA),

Diethanolamine (DEA), and Methyldiethanolamine (MDEA). The assessment is based on key

environmental indicators: biodegradability, aquatic toxicity, and bioaccumulation potential,

supported by experimental data from standardized testing protocols.

Quantitative Environmental Impact Data
The following table summarizes the key environmental impact data for 1-Amino-2-propanol
and the selected alternative amines. This data is essential for making informed decisions in

chemical selection and process development to minimize ecological footprint.
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Environmental
Parameter

1-Amino-2-
propanol
(Isopropanola
mine)

Monoethanola
mine (MEA)

Diethanolamin
e (DEA)

Methyldiethan
olamine
(MDEA)

Biodegradability

Readily

biodegradable

(>= 78% in 28

days, OECD

301F)[1]

Readily

biodegradable[2]

Readily

biodegradable

(93% in 28 days,

OECD 301F)[3]

Inherently

biodegradable[4]

[5]

Bioaccumulation

Potential (Log P)
-0.93[1] -1.91 -2.46[3] -1.16[4]

Aquatic Toxicity -

Fish (LC50)

>100 mg/L (96h,

Leuciscus idus)

3682 mg/L (96h,

Danio rerio)[2][6]

460 mg/L (96h,

Fish)[7]

1466 mg/L (96h,

Leuciscus idus)

[8][9]

Aquatic Toxicity -

Invertebrates

(EC50)

109 mg/L (48h,

Daphnia magna)

27 mg/L (48h,

Daphnia magna)

[2][6]

55 mg/L (48h,

Daphnia magna)

[10]

230 mg/L (48h,

Daphnia magna)

[8][9]

Aquatic Toxicity -

Algae (EC50)

32.7 mg/L (72h,

Desmodesmus

subspicatus)[1]

2.8 mg/L (72h,

Pseudokirchnerie

lla subcapitata)

[2][11]

2.2 mg/L (96h,

Pseudokirchnerie

lla subcapitata)

[10]

20 mg/L (96h,

Desmodesmus

subspicatus)[8]

[9]

Experimental Protocols
The data presented in this guide is derived from standardized and internationally recognized

experimental protocols, primarily those established by the Organisation for Economic Co-

operation and Development (OECD). These guidelines ensure the reliability and comparability

of the results.

Ready Biodegradability - OECD 301F (Manometric
Respirometry Test)
This method evaluates the ready biodegradability of a chemical substance by microorganisms.

The test substance is incubated in a mineral medium with an inoculum of activated sludge. The
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consumption of oxygen is measured over a 28-day period. A substance is considered readily

biodegradable if it reaches a certain percentage of its theoretical oxygen demand (ThOD)

within a 10-day window during the 28-day test, typically 60%.[1][4][12]

Acute Fish Toxicity - OECD 203
This test determines the concentration of a substance that is lethal to 50% of a test population

of fish (LC50) over a 96-hour exposure period. Fish are exposed to the test substance in a

static or semi-static system. Observations of mortality are made at 24, 48, 72, and 96 hours.

Acute Immobilisation Test for Daphnia sp. - OECD 202
This protocol assesses the acute toxicity of a substance to Daphnia magna (water flea). The

test determines the concentration that causes immobilization in 50% of the daphnids (EC50)

after a 48-hour exposure.

Alga, Growth Inhibition Test - OECD 201
This test evaluates the effect of a substance on the growth of freshwater algae. The test

measures the reduction in algal growth after a 72 or 96-hour exposure period to determine the

concentration that inhibits growth by 50% (EC50).

Visualizing Environmental Impact Assessment and
Effects
To further clarify the processes and concepts involved in assessing the environmental impact of

amines, the following diagrams have been generated.
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Phase 1: Hazard Identification

Phase 2: Exposure Assessment Phase 3: Effects Assessment

Phase 4: Risk Characterization

Identify Chemical Properties
(e.g., structure, pKa)

Characterize Environmental Release Scenarios
(e.g., wastewater, air emissions)

Review Existing Toxicological
and Ecotoxicological Data

Conduct Standardized Ecotoxicity Tests
(e.g., OECD 201, 202, 203)

Model Environmental Fate and Transport
(e.g., partitioning, degradation)

Compare Predicted Environmental Concentration (PEC)
with PNEC

Determine No-Observed-Effect-Concentration (NOEC)
and Predicted-No-Effect-Concentration (PNEC)

Determine Risk Quotient (RQ = PEC/PNEC)

Risk Management and Mitigation Measures

Click to download full resolution via product page

Environmental Risk Assessment Workflow for Chemicals.
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Exposure

Organism Interaction

Cellular and Physiological Effects

Adverse Outcomes

Amine in
Aquatic Environment

Uptake by Aquatic Organism
(e.g., fish, algae)

Disruption of Cell MembranesInhibition of Enzyme Activity Induction of Oxidative Stress

Impaired Growth and Reproduction Behavioral Changes

Mortality

Click to download full resolution via product page

Conceptual Pathway of Amine Aquatic Toxicity.
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Preparation

Incubation and Measurement

Data Analysis and Interpretation

Prepare Mineral Medium

Add Inoculum
(Activated Sludge)

Add Test Substance
(and Reference Substance)

Incubate in Closed Respirometer
at Constant Temperature (28 days)

Continuously Measure
Oxygen Consumption

Calculate Percentage Biodegradation
vs. Theoretical Oxygen Demand (ThOD)

Assess 'Ready Biodegradability'
(Pass/Fail based on 10-day window)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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